2,5,5-trimethylcyclohexane-1,3-dione

• IUPAC Name: 2,5,5-trimethylcyclohexane-1,3-dione
• InChI: InChI=1S/C9H14O2/c1-6-7(10)4-9(2,3)5-8(6)11/h6H,4-5H2,1-3H3
• InChI Key: WJTGLPHMQKJRIX-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)CC(CC1=O)(C)C
• Molecular Formula: C9H14O2
• DSSTOX Substance ID: DTXSID50150069
• Molecular Weight: 154.21 g/mol
• CAS No.: 1125-11-7

Description

1,3-Cyclohexanedione, 2,5,5-trimethyl- is a chemical compound with the molecular formula C₉H₁₄O₂ and a molecular weight of approximately 154.2 g/mol . It is also known by other names, including 2-Methyldimedone and 2,5,5-Trimethyl-1,3-cyclohexanedione .

Molecular Structure Analysis

The molecular structure of 1,3-Cyclohexanedione, 2,5,5-trimethyl- consists of a cyclohexane ring with two ketone functional groups at positions 1 and 3 . Additionally, there are three methyl groups attached to the cyclohexane ring at position 2 and both carbonyl carbon atoms (positions 1 and 3 ) . The compound’s 2D and 3D structures can be visualized using tools like ChemSpider .

Synthesis routes and methods

Procedure details

28.0 g (0.2 mol) of dimedone were dissolved in 150 ml of absolute t-butanol and, at 40° C., 22.4 g (0.2 mol) of potassium t-butoxide were added a little at a time. After 2 hours, an equimolar amount of methyl iodide was added. After a further 2 hours, the solvent was removed under reduced pressure and the residue which remained was extracted 3 times with diethyl ether. The combined ether extracts were evaporated to dryness. Yield: 26.2 g (85%). The crude product was not purified further.